Cas no 62059-43-2 (Endothall monohydrate)

Endothall monohydrate is a selective herbicide and aquatic algaecide with the chemical formula C8H10O5·H2O. It is effective in controlling submerged and floating aquatic weeds, as well as terrestrial broadleaf weeds. The compound acts as a growth regulator by disrupting cell division and protein synthesis in target plants. Its water-soluble formulation allows for efficient application in aquatic environments, while its rapid degradation minimizes long-term environmental impact. Endothall monohydrate is commonly used in irrigation systems, lakes, and ponds to maintain water flow and quality. Its selectivity and fast action make it a practical choice for integrated vegetation management programs. Proper handling and application are essential to ensure efficacy and safety.
Endothall monohydrate structure
Endothall monohydrate structure
Product Name:Endothall monohydrate
CAS No:62059-43-2
MF:C8H10O5.H2O
MW:204.17728
CID:956073
PubChem ID:329755181
Update Time:2025-10-17

Endothall monohydrate Chemical and Physical Properties

Names and Identifiers

    • ENDOTHAL MONOHYDRATE
    • 3,6-epoxy-cyclohexan-1,2-dicarboxylic acid
    • 3,6-Epoxy-cyclohexan-1,2-dicarboxylic acid monohydrate
    • Endothalmonohydrate Solution
    • 62059-43-2
    • Endothall monohydrate
    • DTXSID2037710
    • Endothal
    • NCGC00093930-03
    • endothall
    • 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid;hydrate
    • SCHEMBL14861262
    • CHEMBL1890867
    • Endothall Monohydrate; 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Hydrate
    • MDL: MFCD01631318
    • Inchi: InChI=1S/C8H10O5.H2O/c9-7(10)5-3-1-2-4(13-3)6(5)8(11)12;/h3-6H,1-2H2,(H,9,10)(H,11,12);1H2
    • InChI Key: RHLALKDQINFLPM-UCDWXUIISA-N
    • SMILES: C1CC2C(C(C1O2)C(=O)O)C(=O)O.O

Computed Properties

  • Exact Mass: 204.06338810g/mol
  • Monoisotopic Mass: 204.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.8Ų

Experimental Properties

  • LogP: log Kow = 1.91
  • Merck: 13,3609

Endothall monohydrate Security Information

Endothall monohydrate Pricemore >>

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